Cas no 1804341-44-3 (Methyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804341-44-3
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4832816
• Update Time: 2025-07-22

Methyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9ClF3NO4/c1-18-8(16)2-6-5(3-11)9(17)7(4-15-6)19-10(12,13)14/h4H,2-3H2,1H3,(H,15,17)
• InChI Key： YAGLGNFPDAXQHR-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=CNC=1CC(=O)OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Methyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804341-44-3)

Methyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804341-44-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a pyridine core with multiple substituents, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like Methyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate has surged due to their enhanced metabolic stability and lipophilicity, which are critical in modern medicinal chemistry. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and covalent modifiers, aligning with trends in targeted therapy development. The compound's CAS No. 1804341-44-3 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The synthesis of Methyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic reactions, including halogenation and esterification, to achieve high purity and yield. Its chloromethyl group offers reactivity for further functionalization, while the trifluoromethoxy moiety contributes to electronic effects that influence binding affinity in drug-receptor interactions. These properties make it a valuable tool for structure-activity relationship (SAR) studies.

From an SEO perspective, queries such as "pyridine acetate derivatives," "trifluoromethoxy compounds in drug design," and "CAS 1804341-44-3 suppliers" highlight user interest in procurement and applications. The compound's compatibility with cross-coupling reactions and click chemistry further expands its utility, addressing the need for modular synthetic approaches in high-throughput screening platforms.

Environmental and regulatory considerations are also pivotal. While Methyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate is not classified as hazardous, its handling requires standard laboratory precautions. The fluorine-containing segment aligns with green chemistry principles, as fluorinated compounds often reduce dosage requirements in end-products, minimizing ecological impact—a topic increasingly searched in sustainable chemistry forums.

In conclusion, Methyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804341-44-3) exemplifies innovation in heterocyclic chemistry, bridging gaps between synthetic feasibility and biological relevance. Its adaptability to AI-driven drug discovery workflows and bioisostere design ensures its continued prominence in scientific literature and industrial pipelines.